Cas no 89284-46-8 (2-THIOPHENEMETHANOL, 4,5-DICHLORO-)

89284-46-8 structure
Product Name:2-THIOPHENEMETHANOL, 4,5-DICHLORO-
CAS No:89284-46-8
Molecular Formula:C5H4OSCl2
Molecular Weight:183.056
CID:3279239
PubChem ID:22612380
2-THIOPHENEMETHANOL, 4,5-DICHLORO- Properties
Names and Identifiers
-
- 2-THIOPHENEMETHANOL, 4,5-DICHLORO-
- (4,5-Dichloro-thiophen-2-yl)-methanol
- CS-0378958
- DB-106251
- 89284-46-8
- JIQFEUHQAUGQIP-UHFFFAOYSA-N
- SCHEMBL7368227
- (4,5-dichlorothiophen-2-yl)methanol
-
- InChIKey: JIQFEUHQAUGQIP-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H4Cl2OS/c6-4-1-3(2-8)9-5(4)7/h1,8H,2H2
Computed Properties
- Exact Mass: 181.9359913Da
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 181.9359913Da
- Heavy Atom Count: 9
- Complexity: 101
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.3
- Topological Polar Surface Area: 48.5Ų
2-THIOPHENEMETHANOL, 4,5-DICHLORO- Related Literature
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Brian Murphy,Moza Aljabri,Aaleya Mohamed Ahmed,Gillian Murphy,Brian J. Hathaway,Mark E. Light,Thomas Geilbrich,Michael B. Hursthouse Dalton Trans., 2006, 357-367
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Hyun Ho Lee,James Smoot,Zack McMurray,David A. Stahl,Paul Yager Lab Chip, 2006,6, 1163-1170
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Lorenzo Caprini,Umberto Marini Bettolo Marconi,René Wittmann,Hartmut Löwen Soft Matter, 2022,18, 1412-1422
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Wencheng Song,Songhua Lu,Changlun Chen Environ. Sci.: Nano, 2017,4, 222-232
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Chunzhi Xuan,Qiao Xia,Juanjuan Xu,Qinghong Wang,Xia Lin,Yingzi Fu Anal. Methods, 2016,8, 3564-3569
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Matthias Vonderach,Marc-Oliver Winghart,Luke MacAleese,Fabien Chirot,Rodolphe Antoine,Philippe Dugourd,Patrick Weis Phys. Chem. Chem. Phys., 2014,16, 3007-3013
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S. Armini,T. Berger,M. Jacobs,K. Vanstreels,S. Bernstorff,P. Van Der Voort J. Mater. Chem. C, 2017,5, 8599-8607
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Linshan Wu New J. Chem., 2023,47, 6895-6902
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Can-Zhong Lu,Chuan-De Wu,Shao-Fang Lu,Jia-Cheng Liu,Qiang-Jin Wu,Hong-Hui Zhuang,Jin-Shun Huang Chem. Commun., 2002, 152-153
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